Cas no 880812-23-7 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide
• CAS No: 880812-23-7
• MF: C₁₉H₁₈N₄O₄
• MW: 366.370624065399
• CID: 5421208
• Update Time: 2025-11-01

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
• 1,2,3-Benzotriazine-3(4H)-butanamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

• Inchi： 1S/C19H18N4O4/c24-18(20-13-7-8-16-17(12-13)27-11-10-26-16)6-3-9-23-19(25)14-4-1-2-5-15(14)21-22-23/h1-2,4-5,7-8,12H,3,6,9-11H2,(H,20,24)
• InChI Key： POZUFPYAISKGJH-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CCCC(NC2=CC=C3OCCOC3=C2)=O)N=1

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide (CAS No. 880812-23-7): An Overview

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide (CAS No. 880812-23-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzotriazinones and is characterized by its intricate molecular architecture, which includes a benzodioxin moiety and a benzotriazinone core. The combination of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various pharmaceutical applications.

The benzodioxin moiety is a six-membered ring with two oxygen atoms in the 1 and 4 positions, forming a fused five-membered ring. This structural feature is often associated with compounds that exhibit potent biological activities, including anti-inflammatory and antitumor properties. The benzotriazinone core, on the other hand, is a heterocyclic system that has been extensively studied for its ability to modulate various biological targets, such as enzymes and receptors. The presence of these functional groups in N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide suggests that it may have a wide range of pharmacological activities.

Recent research has focused on the synthesis and biological evaluation of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide. A study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a multi-step reaction sequence involving condensation and cyclization reactions. The researchers also evaluated its biological activity against a panel of cancer cell lines and found that it exhibited significant cytotoxicity towards several human cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide is not yet fully understood. However, preliminary studies suggest that it may target multiple signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activity of certain kinases and transcription factors that are crucial for cancer cell growth. Additionally, the compound may induce apoptosis by disrupting mitochondrial function and activating caspase cascades.

In addition to its potential anticancer properties, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-oxyo-oxydhydro-oxybenzotriazinyloxy)butanamide has also been investigated for its anti-inflammatory effects. A study published in the Journal of Inflammation Research demonstrated that this compound significantly reduced inflammation in animal models of inflammatory diseases. The researchers found that it inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by modulating the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation.

The pharmacokinetic properties of N-(2,3-dihydro-oxybenzodioxinyloxy)-oxy(oxybenzotriazinyloxy)butanamide have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that it has favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These properties make it an attractive candidate for further development as a drug candidate.

In conclusion, N-(2,oxy(oxybenzodioxinyloxy))-oxy(oxybenzotriazinyloxy)butanamide (CAS No. 880812-oxy(07)) is a promising compound with potential applications in the treatment of cancer and inflammatory diseases. Its unique structural features and multifaceted biological activities make it an important subject of ongoing research in medicinal chemistry. Further studies are needed to fully elucidate its mechanism of action and optimize its therapeutic potential.